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Compound of Interest

Compound Name: Larubrilstat

CAS No.: 2765226-31-9

Cat. No.: B15560783

Get Quote

Disclaimer: As of this writing, a specific Safety Data Sheet (SDS) with official disposal

instructions for Larubrilstat is not publicly available. The following procedures are based on

general best practices for the disposal of non-hazardous pharmaceutical and chemical waste in

a laboratory setting. It is imperative to always consult your institution's Environmental Health

and Safety (EHS) office and adhere to all local, state, and federal regulations.

Researchers, scientists, and drug development professionals handling Larubrilstat must

prioritize safety and environmental responsibility. Proper disposal of this and any chemical

agent is a critical component of laboratory safety protocols. While Larubrilstat may not be

classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA),

all pharmaceutical waste requires careful management to prevent environmental

contamination.[1][2]

Physicochemical Data for Larubrilstat
Understanding the properties of a compound is fundamental to its safe handling and disposal.

Below is a summary of the available physicochemical data for Larubrilstat.
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Property Value Source

Molecular Formula C₂₁H₂₅N₅O₂ [3]

Molecular Weight 379.5 g/mol [3]

IUPAC Name

[2-[[(5R)-6,7-dihydro-5H-

cyclopenta[b]pyridin-5-

yl]amino]pyrimidin-5-yl]-(8-oxa-

2-azaspiro[4.5]decan-2-

yl)methanone

[3]

Experimental Protocol: Step-by-Step Disposal of
Larubrilstat
This protocol provides a standardized procedure for the disposal of unused, expired, or

contaminated Larubrilstat in a laboratory environment.

Materials Required:

Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves.

Designated non-hazardous pharmaceutical waste container (e.g., a white pail with a blue

lid), clearly labeled "Non-Hazardous Pharmaceutical Waste for Incineration".[1]

Sealable plastic bags.

Waste disposal log.

Procedure:

Personnel Safety: Before handling Larubrilstat, ensure you are wearing the appropriate

PPE, including a lab coat, safety glasses, and nitrile gloves.

Segregation of Waste: It is crucial to keep different waste streams separate to avoid

dangerous chemical reactions.[4] Do not mix Larubrilstat waste with hazardous waste (e.g.,

flammable solvents, corrosive materials), biohazardous waste, or sharps.[5]
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Containment of Solid Larubrilstat Waste:

For unused or expired pure Larubrilstat powder, carefully place it and any contaminated

items (e.g., weighing paper, contaminated wipes) into a sealable plastic bag.

Minimize the generation of dust.

Place the sealed bag into the designated "Non-Hazardous Pharmaceutical Waste for

Incineration" container.[1]

Disposal of Liquid Larubrilstat Waste:

Do not pour Larubrilstat solutions down the drain.[6][7] This can contaminate water

supplies and harm aquatic life.[1]

Aqueous solutions containing Larubrilstat should be collected in a compatible, sealed,

and clearly labeled waste container.

This container should be managed by your institution's hazardous waste program.

Decontamination of Empty Containers:

Empty Larubrilstat stock containers must be properly decontaminated before disposal.[8]

Triple-rinse the empty container with a suitable solvent (e.g., water or 70% ethanol).[9][10]

Collect the rinsate (the liquid from rinsing) and dispose of it as chemical waste, as

described in step 4.[10]

After triple-rinsing, deface or remove the original label to prevent misuse.[9][11] You can

write "EMPTY" on the container.[9]

The decontaminated container can then be disposed of in the regular trash or recycling, in

accordance with your institution's policies.[9]

Final Disposal:
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Once the "Non-Hazardous Pharmaceutical Waste for Incineration" container is full,

securely seal the lid.

Arrange for pickup and disposal through your institution's EHS office or a licensed waste

management contractor.[5]

Record the disposal in your waste disposal log.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of Larubrilstat
waste in a laboratory setting.
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Caption: Logical workflow for Larubrilstat disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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